Cas no 100528-38-9 (1-Butanamine,N-butyl-N-[2-[(4,5-dihydro-2-thiazolyl)thio]ethyl]-)

1-Butanamine,N-butyl-N-[2-[(4,5-dihydro-2-thiazolyl)thio]ethyl]- structure
100528-38-9 structure
Product Name:1-Butanamine,N-butyl-N-[2-[(4,5-dihydro-2-thiazolyl)thio]ethyl]-
CAS No:100528-38-9
MF:C13H26N2S2
MW:274.48894071579
CID:151598
PubChem ID:3063351
Update Time:2025-04-19

1-Butanamine,N-butyl-N-[2-[(4,5-dihydro-2-thiazolyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine,N-butyl-N-[2-[(4,5-dihydro-2-thiazolyl)thio]ethyl]-
    • N-butyl-N-[2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)ethyl]butan-1-amine
    • 100528-38-9
    • 2-Thiazoline, 2-((2-(dibutylamino)ethyl)thio)-
    • 2-((2-(Dibutylamino)ethyl)thio)-2-thiazoline
    • DTXSID10143371
    • 2-(Dibutylaminoethylmercapto)-2-thiazoline
    • Inchi: 1S/C13H26N2S2/c1-3-5-8-15(9-6-4-2)10-12-17-13-14-7-11-16-13/h3-12H2,1-2H3
    • InChI Key: PNHKBVFFCCPDBF-UHFFFAOYSA-N
    • SMILES: S(C1=NCCS1)CCN(CCCC)CCCC

Computed Properties

  • Exact Mass: 274.15398
  • Monoisotopic Mass: 274.154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 370.5°Cat760mmHg
  • Flash Point: 177.9°C
  • Refractive Index: 1.554
  • PSA: 15.6
  • LogP: 3.16020
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